Cas no 1955541-62-4 (CID 122360351)

• Product Name: CID 122360351
• CAS No: 1955541-62-4
• MF: C₁₁H₁₈FN₅
• MW: 239.292524814606
• CID: 5241727
• Update Time: 2026-03-08

CID 122360351 Chemical and Physical Properties

Names and Identifiers

• CID 122360351
• 2-Pyrimidinamine, 4-[2-(aminomethyl)-4-fluoro-1-pyrrolidinyl]-N,N-dimethyl-

• Inchi： 1S/C11H18FN5/c1-16(2)11-14-4-3-10(15-11)17-7-8(12)5-9(17)6-13/h3-4,8-9H,5-7,13H2,1-2H3
• InChI Key： HUHDAUQJXYGYPH-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=CC(N2CC(F)CC2CN)=N1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 398.9±52.0 °C(Predicted)
• pka: 9.91±0.29(Predicted)

Additional information on CID 122360351

Comprehensive Analysis of CID 122360351 (CAS No. 1955541-62-4): Properties, Applications, and Research Insights

The chemical compound identified as CID 122360351 (CAS No. 1955541-62-4) has garnered significant attention in recent years due to its unique structural properties and potential applications across various scientific domains. As researchers increasingly explore novel compounds for biomedical, material science, and industrial applications, CID 122360351 stands out as a promising candidate. This article delves into its molecular characteristics, synthesis pathways, and emerging uses while addressing common queries from the scientific community and industry professionals.

One of the most frequently searched questions regarding CID 122360351 revolves around its molecular structure and physicochemical properties. Preliminary studies suggest that this compound exhibits remarkable stability under ambient conditions, making it suitable for long-term storage and handling. Its solubility profile—particularly in polar solvents—has been a focal point for researchers developing formulations for drug delivery systems. Recent publications have highlighted its potential as a bioactive scaffold in medicinal chemistry, with some studies indicating selective interactions with specific biological targets.

In the context of material science innovations, CAS No. 1955541-62-4 has shown promise in polymer modification and nanotechnology applications. Industry experts are particularly interested in its role as a crosslinking agent or surface modifier for advanced composites. The compound's ability to enhance thermal resistance in synthetic materials aligns with current sustainability trends, addressing growing demands for eco-friendly alternatives in manufacturing processes. Computational modeling studies further predict its utility in energy storage systems, though experimental validation remains ongoing.

The synthesis of CID 122360351 typically involves multi-step organic reactions, with recent optimization efforts focusing on green chemistry principles to reduce environmental impact. Patent literature reveals several proprietary methods for its production, emphasizing yield improvement and purity enhancement. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed for quality control, ensuring batch-to-batch consistency—a critical factor for industrial adoption. Researchers frequently inquire about scalability challenges, which current methodologies aim to address through continuous flow chemistry approaches.

From a biological activity standpoint, preliminary screening data suggests that derivatives of CAS No. 1955541-62-4 may exhibit modulatory effects on certain enzymatic pathways. While comprehensive toxicological studies are still underway, early results indicate favorable ADME profiles (Absorption, Distribution, Metabolism, Excretion) in model systems. These findings have spurred interest in structure-activity relationship (SAR) studies, with particular focus on molecular docking simulations against disease-relevant protein targets. The scientific community eagerly awaits peer-reviewed publications detailing these investigations.

Market analysts note growing commercial interest in CID 122360351, reflected in increasing supplier listings and custom synthesis inquiries. The compound's intellectual property landscape shows active patent filings across multiple jurisdictions, primarily covering novel applications in specialty chemicals and pharmaceutical intermediates. Current pricing trends reflect its status as a high-value research chemical, with availability primarily through specialized fine chemical distributors. Quality certifications such as GMP compliance and analytical documentation have become key differentiators among vendors.

Looking ahead, the research trajectory for CAS No. 1955541-62-4 appears multidimensional. Academic laboratories are exploring its potential in catalysis and asymmetric synthesis, while industrial R&D teams investigate formulations for functional materials. The compound's versatility positions it as a potential platform chemical for diverse innovation pipelines. As characterization data accumulates through open-access repositories and proprietary research, the scientific understanding of this molecule will undoubtedly expand, potentially unlocking new applications in emerging technology sectors.

For researchers considering work with CID 122360351, current literature recommends standard laboratory precautions for handling organic compounds, including proper ventilation and personal protective equipment. While not classified as hazardous under standard protocols, appropriate risk assessment measures should precede experimental work. The compound's storage stability under various conditions remains an active area of investigation, with preliminary data suggesting optimal preservation in inert atmospheres at controlled temperatures.

This comprehensive overview of CID 122360351 (CAS No. 1955541-62-4) highlights its scientific significance and practical potential across multiple disciplines. As investigation continues, this compound may well emerge as a cornerstone in next-generation chemical innovation, bridging fundamental research with real-world applications. The coming years will likely see expanded research publications and technological implementations that further elucidate and leverage its unique properties.